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Compound of Interest

Compound Name: Dibutyl hydrogen phosphite

Cat. No.: B085527

An In-depth Technical Guide to the Safe Handling of Dibutyl Phosphite

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Dibutyl phosphite (CAS No: 1809-19-4), also known as dibutyl hydrogen phosphite, is a
versatile chemical intermediate used in various research and development applications.[1]
While valuable, it presents significant health and safety hazards that necessitate strict handling
protocols. This guide provides a comprehensive overview of the safety precautions, handling
procedures, and emergency responses required when working with dibutyl phosphite to ensure
a safe laboratory environment. The primary hazards include severe skin and eye irritation or
burns, respiratory tract irritation, and potential for causing cancer.[1][2] Adherence to the
protocols outlined in this document is critical for minimizing risk and ensuring the well-being of
laboratory personnel.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of a substance is
foundational to its safe handling.

© 2025 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b085527?utm_src=pdf-interest
https://www.benchchem.com/product/b085527?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/76914.pdf
https://pim-resources.coleparmer.com/sds/76914.pdf
https://www.chemicalbook.com/msds/dibutyl-phosphite.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula CsH1903P [1112]
Molecular Weight 194.21 g/mol [1][2]
Appearance Colorless liquid [11[3]
Boiling Point 118-119 °C @ 11.00 mmHg [1]

Flash Point 49°C (120.27F) - 121 °C [1][4]

(249.8 °F)

Density 0.995 g/cm?3 [1]

Vapor Pressure <0.1hPa@ 20 °C [2]

Vapor Density 6.7 (Air=1) [1][2]

Water Solubility

7.3g/L @ 25 °C

[2]

Stability

Stable under normal
temperatures and pressures.

Moisture sensitive.

[1]14]

Hazard Identification and Classification

Dibutyl phosphite is classified as a hazardous substance. The following tables summarize its

GHS classification and associated hazard statements.

GHS Hazard Classification[2][3]
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Hazard Class Category
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye Irritation Category 1
Carcinogenicity (Suspected) Category 2
Specific target organ toxicity — single exposure
(Respiratory tract irritation) Category 3
Harmful in contact with skin Category 4
Hazard and Precautionary Statements[2]
Code Statement
H312 Harmful in contact with skin.
H315 Causes skin irritation.
H318 Causes serious eye damage.
H335 May cause respiratory irritation.
H351 Suspected of causing cancer.

Wear protective gloves/protective clothing/eye

P280 _ _
protection/face protection.
Avoid breathing
P261 _
dust/fume/gas/mist/vapors/spray.
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.
Immediately call a POISON CENTER or
P310

doctor/physician.

Toxicological Data
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Toxicological data provides quantitative measures of a substance's potential to cause harm.

Type of .
. Species Route Value Reference
Toxicity
LD50 (Lethal
Rat Oral > 3,000 mg/kg [2]
Dose, 50%)
LD50 (Lethal ] 1,990 - 5,000
Rabbit Dermal [1][2]
Dose, 50%) mg/kg
LC50 (Lethal
Concentration, Rat Inhalation > 20 mg/L [11[2]

50%)

Experimental Protocols: Safe Handling and Use

The following protocols are mandatory for any procedure involving dibutyl phosphite.

Engineering Controls and Personal Protective
Equipment (PPE)

A risk assessment must be performed before any new procedure. The primary methods for
exposure control are engineering controls, supplemented by appropriate PPE.

o Ventilation: All work with dibutyl phosphite must be conducted in a certified chemical fume
hood to prevent inhalation of vapors.[2]

o Eyewash and Safety Shower: An eyewash station and safety shower must be readily
accessible and tested regularly.[1][4]

o Personal Protective Equipment (PPE):

o Eye/Face Protection: Chemical safety goggles and a face shield are required.[1] Standard
safety glasses are not sufficient.

o Skin Protection: Wear a flame-retardant lab coat and appropriate protective gloves (e.g.,
nitrile or neoprene).[1] Always inspect gloves for tears or holes before use. Contaminated
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clothing must be removed immediately.[2]

o Respiratory Protection: If vapors/aerosols are generated, respiratory protection is required.
[2] A respirator program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2
requirements must be followed.[1] A filter type ABEK is recommended.[2]

General Handling Protocol

o Preparation: Before starting, ensure all necessary PPE is donned correctly, the fume hood is
operational, and all required materials are within the hood to minimize movement.

e Dispensing: Ground and bond containers when transferring material to prevent static
discharge.[1] Use spark-proof tools.[1]

e Reaction Setup: Handle under an inert atmosphere (e.g., nitrogen or argon) as the material
is moisture-sensitive.[2] Keep containers tightly closed when not in use.[2]

e Heating: Avoid strong heating.[2] Vapors can form explosive mixtures with air upon intense
heating.[2]

o Post-Procedure: After handling, wash hands and face thoroughly.[2] Decontaminate the work
area within the fume hood.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area, away from
incompatible materials.[4]

Waste Disposal Protocol

o Classification: Dibutyl phosphite waste must be treated as hazardous waste.[1]
o Collection: Collect waste in a dedicated, properly labeled, and sealed container.

» Disposal: Dispose of contents and container in accordance with local, regional, and national
hazardous waste regulations.[1][2] Do not pour down the drain.[2]

Emergency Procedures

Rapid and correct response to an emergency is critical to mitigating harm.
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First Aid Measures

Exposure Route First Aid Protocol Reference

Remove the individual to fresh
air immediately. If breathing is
difficult, administer oxygen. If
Inhalation breathing has stopped, provide
artificial respiration. Seek

immediate medical attention.

[1]

Immediately remove all
contaminated clothing. Rinse
the affected skin area with

Skin Contact large amounts of water for at
least 15 minutes. Seek

immediate medical attention.

[1]14]

Immediately flush eyes with
copious amounts of water for
at least 15-30 minutes,
occasionally lifting the upper
Eye Contact and lower eyelids. Remove
contact lenses if present and
easy to do. Seek immediate
medical attention from an
ophthalmologist.[1][2]

Do NOT induce vomiting. If the
person is conscious, rinse their
mouth with water and have
) them drink two glasses of

Ingestion . .
water. Never give anything by
mouth to an unconscious
person. Seek immediate

medical attention.[1][2]
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Accidental Release Measures

Evacuation: Evacuate all non-essential personnel from the spill area.[5]
Ventilation: Ensure adequate ventilation.

Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks).[1][5]
Containment: Cover drains to prevent entry into the sewer system.[2]

Absorption: Absorb the spill with an inert, non-combustible material such as sand,
vermiculite, or earth.[1][5]

Collection: Using spark-proof tools, collect the absorbed material and place it into a suitable,
sealed container for hazardous waste disposal.[1]

Decontamination: Clean the affected area thoroughly.

Firefighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COz), water spray, or
alcohol-resistant foam.[1][2]

Hazardous Combustion Products: Fire may produce irritating and highly toxic gases,
including oxides of phosphorus, carbon monoxide, carbon dioxide, and phosphine.[1][4]

Protective Equipment: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA) with a full facepiece operated in pressure-demand or other
positive pressure mode.[1][2]

Stability and Reactivity

Reactivity: Dibutyl phosphite is stable under recommended storage conditions.[1] It is
moisture-sensitive.[2]

Conditions to Avoid: Avoid exposure to moisture, excess heat, and sources of ignition.[1]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong
bases.[1][4]
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e Hazardous Decomposition Products: Thermal decomposition can produce toxic fumes of
phosphorus oxides, phosphine, carbon monoxide, and carbon dioxide.[1][3][4]

Visual Workflow Guides

The following diagrams illustrate key safety workflows for handling dibutyl phosphite.
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Start: Task involves
Dibutyl Phosphite

Required Base PPE:
- Chemical Safety Goggles STOP: Do not proceed without
- Flame-Retardant Lab Coat a functional fume hood
- Appropriate Chemical Gloves

Add Face Shield

Use appropriate respirator
(e.g., Type ABEK filter)

Proceed with work

Click to download full resolution via product page

Caption: PPE Selection Workflow for Dibutyl Phosphite.
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Alert personnel and
evacuate immediate area
Don appropriate PPE
(Gloves, Goggles, Respirator)
Remove all
ignition sources

'

Contain spill with
inert absorbent material
(e.g., sand, vermiculite)

'

Collect absorbed material
using spark-proof tools

Place in sealed container
for hazardous waste disposal

'
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Report incident to
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Caption: Emergency Spill Response Workflow.
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Exposure Route

1. Rinse mouth, drink water
2. DO NOT induce vomiting

Inhalation 1. Move to fresh air \

2. Provide oxygen if needed
S Seek IMMEDIATE

b | Medical Attention
1. Rinse with water for 15-30 min
Eye Contact
2. Remove contact lenses

Ingestion

Exposure Event

2. Rinse with water for 15+ min

Skin Contact 1. Remove contaminated clothing

Click to download full resolution via product page

Caption: First Aid Response Logic by Exposure Route.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety and handling precautions for dibutyl phosphite].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085527#safety-and-handling-precautions-for-dibutyl-
phosphite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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